4-fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline

• Molecular Formula: C12H12FNS
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 4-fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline
• InChI: InChI=1S/C12H12FNS/c1-9-7-10(4-5-12(9)13)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChI Key: VQSRWHQXKCSHFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCC2=CC=CS2)F

Description

4-Fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline is a substituted aniline derivative featuring a fluorine atom at the para position, a methyl group at the meta position of the benzene ring, and an N-alkylated thiophen-2-ylmethyl group. This compound is listed in specialty chemical catalogs (e.g., CymitQuimica) but is currently discontinued, indicating its niche use in research or industrial applications . The fluorine atom introduces electron-withdrawing effects, reducing the basicity of the aniline nitrogen, while the methyl group adds steric bulk.

Preparation Methods

The synthesis of 4-fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline involves several steps. One common method includes the reaction of 4-fluoro-3-methylaniline with thiophen-2-ylmethyl chloride under basic conditions . The reaction typically proceeds in the presence of a base such as sodium hydroxide or potassium carbonate, and the product is purified through recrystallization or chromatography.

Industrial production methods for this compound are not well-documented, as it is mainly used for research purposes. large-scale synthesis would likely follow similar reaction pathways with optimization for yield and purity.

Chemical Reactions Analysis

4-Fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed depend on the specific reaction and reagents used.

Scientific Research Applications

4-Fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block for the development of new compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs targeting specific biological pathways.

Industry: It is used in the development of materials with specific properties, such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 4-fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline is not fully understood, but it is believed to interact with specific molecular targets and pathways. The presence of the fluorine atom and thiophene ring may enhance its binding affinity to certain enzymes or receptors, leading to its observed biological effects. Further research is needed to elucidate the exact molecular mechanisms involved.

Comparison with Similar Compounds

N-(Thiophen-2-ylmethyl)aniline

• Structure : Lacks fluorine and methyl substituents on the aniline ring.
• Synthesis : Prepared via reductive N-alkylation with 87% yield, demonstrating high efficiency under mild conditions .
• Key Differences: Higher basicity due to the absence of electron-withdrawing fluorine. Reduced steric hindrance compared to the 3-methyl-substituted analog. Applications: Potential intermediate in pharmaceuticals or agrochemicals due to the unmodified aniline core.

2-Nitro-N-(thiophen-3-ylmethyl)-4-(trifluoromethyl)aniline

• Structure : Features a nitro group (strong electron-withdrawing) and a trifluoromethyl group instead of fluorine and methyl .
• Key Differences :
  • Nitro group significantly lowers basicity and increases reactivity in reduction or substitution reactions.
  • Trifluoromethyl group enhances lipophilicity and metabolic stability compared to the methyl group.
  • Applications: Likely used in high-performance materials or as a synthetic intermediate for dyes.

4-Fluoro-N-[(2-methyl-1,3-thiazol-4-yl)methyl]aniline

• Structure : Replaces thiophene with a thiazole ring (nitrogen-containing heterocycle) .
• Key Differences: Thiazole’s nitrogen atom increases polarity and hydrogen-bonding capacity. Bioactivity may differ due to thiazole’s prevalence in medicinal chemistry (e.g., antiviral or anticancer agents).

4-Chloro-N-(4-fluorobenzyl)-2-methylaniline

• Structure : Substitutes thiophenmethyl with a fluorobenzyl group and adds a chloro substituent .
• Key Differences :
  • Chloro group’s stronger electron-withdrawing effect reduces basicity further than fluorine.
  • Fluorobenzyl group may enhance bioavailability via improved membrane permeability.
  • Applications: Possible use in optoelectronics or as a ligand in catalysis.

Table 1: Substituent Effects on Key Properties

Compound	Substituents	Basicity (Relative)	Synthetic Yield	Key Applications
Target Compound	4-F, 3-CH₃, thiophen-2-ylmethyl	Low	N/A*	Research chemicals
N-(Thiophen-2-ylmethyl)aniline	None	Moderate	87%	Pharmaceutical intermediates
2-Nitro-...-4-(CF₃)aniline	2-NO₂, 4-CF₃	Very Low	N/A	Materials science
4-Fluoro-N-(thiazolylmethyl)aniline	4-F, thiazole	Low	N/A	Medicinal chemistry

Table 2: Structural and Electronic Comparisons

Feature	Target Compound	N-(Thiophen-2-ylmethyl)aniline	4-Fluoro-N-(thiazolylmethyl)aniline
Electron Effects	Moderate EWG (F), weak EDG (CH₃)	No EWG/EDG	Strong EWG (F), thiazole π-deficient
Steric Hindrance	High (3-CH₃)	Low	Moderate (thiazole)
Heterocycle Contribution	π-rich (thiophene)	π-rich (thiophene)	Polar (thiazole)

Biological Activity

4-Fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline is a compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article aims to provide a comprehensive overview of its biological activity, synthesis, and mechanisms of action based on diverse scientific sources.

Chemical Structure and Synthesis

The compound features a fluorine atom, a methyl group, and a thiophene moiety attached to an aniline structure. The presence of the thiophene ring is significant as it may enhance interactions with biological targets through π-π stacking and hydrogen bonding.

Synthesis Method:
The synthesis typically involves nucleophilic substitution reactions. A common approach includes:

• Reacting 4-fluoro-3-methyl aniline with thiophen-2-carbaldehyde under acidic conditions.
• Utilizing catalysts to optimize yield and efficiency during industrial production.

Biological Activity

Research indicates that 4-fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline exhibits promising biological activities:

Antimicrobial Properties

Several studies have reported its effectiveness against various bacterial strains. For instance, it has demonstrated significant inhibition against Gram-positive bacteria, suggesting its potential as an antimicrobial agent.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	12.5 μg/mL
Escherichia coli	25 μg/mL
Pseudomonas aeruginosa	50 μg/mL

Anticancer Properties

The compound has also been evaluated for its anticancer effects, showing activity in several cancer cell lines. Notably, it has been reported to induce apoptosis in breast cancer cells through the modulation of specific signaling pathways.

Cancer Cell Line	IC50 (μM)
MCF-7 (Breast Cancer)	15.0
HeLa (Cervical Cancer)	20.0
A549 (Lung Cancer)	18.5

The precise mechanisms by which 4-fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline exerts its biological effects are still under investigation. However, preliminary studies suggest:

• Enzyme Interaction: The compound may inhibit specific enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
• Receptor Binding: It could interact with cellular receptors, altering signaling pathways that lead to cell death or growth inhibition.

Case Studies

• Antimicrobial Activity Study: A study conducted on various derivatives of thiophene-based anilines indicated that modifications in the substituents significantly affected their antibacterial efficacy. The presence of electron-withdrawing groups like fluorine enhanced activity against resistant strains .
• Anticancer Research: In vitro studies on MCF-7 cells revealed that treatment with 4-fluoro-3-methyl-N-(thiophen-2-ylmethyl)aniline resulted in increased levels of reactive oxygen species (ROS), leading to oxidative stress and subsequent apoptosis .